Cas no 101084-19-9 (4-bromo-3-methyl-1,2-oxazole)
4-bromo-3-methyl-1,2-oxazole structure
Product Name:4-bromo-3-methyl-1,2-oxazole
CAS No:101084-19-9
MF:C4H4BrNO
MW:161.984660148621
MDL:MFCD28960568
CID:124478
PubChem ID:23445472
Update Time:2025-04-18
4-bromo-3-methyl-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole,4-bromo-3-methyl-
- Isoxazole, 4-bromo-3-methyl- (6CI)
- 4-Bromo-3-methylisoxazole
- 4-bromo-3-methyl-1,2-oxazole
- 101084-19-9
- BEA08419
- E79470
- SY265513
- F2147-8093
- Isoxazole, 4-bromo-3-methyl-
- AM20210014
- EN300-217647
- A937259
- SCHEMBL12777840
- MFCD28960568
- AKOS027322034
- NXUGSYBTPQHKQB-UHFFFAOYSA-N
- 4-bromo-3-methyl-isoxazole
- DB-287757
-
- MDL： MFCD28960568
- Inchi： 1S/C4H4BrNO/c1-3-4(5)2-7-6-3/h2H,1H3
- InChI Key： NXUGSYBTPQHKQB-UHFFFAOYSA-N
- SMILES： BrC1=CON=C1C
Computed Properties
- Exact Mass: 160.94762
- Monoisotopic Mass: 160.94763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 68.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.654±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 143-145 ºC
- Flash Point: 72.6±21.8 ºC,
- Refractive Index: 1.4742 (589.3 nm 20 ºC)
- Solubility: Slightly soluble (7.5 g/l) (25 º C),
- PSA: 26.03
4-bromo-3-methyl-1,2-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B250156-100mg |
4-bromo-3-methyl-1,2-oxazole |
101084-19-9 | 100mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B250156-500mg |
4-bromo-3-methyl-1,2-oxazole |
101084-19-9 | 500mg |
$ 660.00 | 2022-06-07 | ||
| TRC | B250156-1g |
4-bromo-3-methyl-1,2-oxazole |
101084-19-9 | 1g |
$ 1000.00 | 2022-06-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y21055-5g |
Isoxazole,4-bromo-3-methyl- |
101084-19-9 | 95% | 5g |
¥18759.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y21055-1g |
Isoxazole,4-bromo-3-methyl- |
101084-19-9 | 95% | 1g |
¥9079.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y21055-250mg |
Isoxazole,4-bromo-3-methyl- |
101084-19-9 | 95% | 250mg |
¥6759.0 | 2023-09-05 | |
| eNovation Chemicals LLC | D921064-0.25g |
4-Bromo-3-methylisoxazole |
101084-19-9 | 95% | 0.25g |
$400 | 2024-07-20 | |
| eNovation Chemicals LLC | D921064-1g |
4-Bromo-3-methylisoxazole |
101084-19-9 | 95% | 1g |
$775 | 2024-07-20 | |
| eNovation Chemicals LLC | D921064-5g |
4-Bromo-3-methylisoxazole |
101084-19-9 | 95% | 5g |
$1920 | 2024-07-20 | |
| eNovation Chemicals LLC | Y1107239-1g |
4-bromo-3-methylisoxazole |
101084-19-9 | 95% | 1g |
$950 | 2024-07-23 |
4-bromo-3-methyl-1,2-oxazole Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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